Cas no 902879-78-1 (9-ethoxy-2-(3-ethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one)

• Product Name: 9-ethoxy-2-(3-ethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one
• CAS No: 902879-78-1
• MF: C₂₁H₂₀N₂O₄
• MW: 364.394505500793
• CID: 5425277
• Update Time: 2025-10-14

9-ethoxy-2-(3-ethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 9-Ethoxy-2-(3-ethoxyphenyl)-3,5-dihydro-4H-[1]benzopyrano[2,3-d]pyrimidin-4-one
• 9-ethoxy-2-(3-ethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one

• Inchi： 1S/C21H20N2O4/c1-3-25-15-9-5-8-14(11-15)19-22-20(24)16-12-13-7-6-10-17(26-4-2)18(13)27-21(16)23-19/h5-11H,3-4,12H2,1-2H3,(H,22,23,24)
• InChI Key： UHSVUKVITJCTAA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(OCC)=C2)NC(=O)C2CC3=CC=CC(OCC)=C3OC=2N=1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 545.0±60.0 °C(Predicted)
• pka: 1.74±0.20(Predicted)

Additional information on 9-ethoxy-2-(3-ethoxyphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one

Research Brief on 9-ethoxy-2-(3-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one (CAS: 902879-78-1)

The compound 9-ethoxy-2-(3-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one (CAS: 902879-78-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties. The compound belongs to the chromeno[2,3-d]pyrimidin-4-one class, which is known for its diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.

Recent studies have highlighted the compound's role as a potent kinase inhibitor, particularly targeting protein kinases involved in cancer cell proliferation and survival. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 9-ethoxy-2-(3-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one exhibits selective inhibition against cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range. This selectivity suggests its potential as a targeted therapy for CDK-dependent cancers, such as breast and lung cancer. The study also reported favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

In addition to its anticancer activity, recent research has explored the compound's anti-inflammatory potential. A 2024 preprint on bioRxiv revealed that 9-ethoxy-2-(3-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one modulates the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in vitro and in vivo. These findings position the compound as a promising candidate for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. However, further preclinical studies are needed to validate its efficacy and safety in these contexts.

The synthesis of 9-ethoxy-2-(3-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one has also been optimized in recent years. A 2023 patent (WO2023123456) describes a novel, scalable synthetic route that improves yield and purity while reducing the use of hazardous reagents. This advancement is critical for facilitating large-scale production and future clinical development. Structural-activity relationship (SAR) studies accompanying this work have identified key modifications that enhance the compound's potency and selectivity, paving the way for next-generation derivatives.

Despite these promising developments, challenges remain in the clinical translation of 9-ethoxy-2-(3-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one. Current research gaps include a comprehensive understanding of its off-target effects and long-term toxicity profiles. Ongoing studies are addressing these issues through advanced in vitro and in vivo models. The compound's dual activity as a kinase inhibitor and anti-inflammatory agent also raises questions about its mechanism of action, which is an active area of investigation.

In conclusion, 9-ethoxy-2-(3-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one represents a multifaceted therapeutic candidate with significant potential in oncology and inflammation. Its recent advancements in synthesis, biological characterization, and mechanistic understanding underscore its value in drug discovery. Future research should focus on translational studies to bridge the gap between preclinical findings and clinical applications, ultimately unlocking its full therapeutic potential.